Cas no 1095545-16-6 (3-(3-Chlorophenyl)pyrrolidine hydrochloride)

3-(3-Chlorophenyl)pyrrolidine hydrochloride is a chiral pyrrolidine derivative featuring a chlorophenyl substituent, commonly utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its rigid pyrrolidine scaffold and chlorine functionality enhance its utility in the development of bioactive compounds, particularly in central nervous system (CNS) targeting applications. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is valued for its role in asymmetric synthesis and as a building block for ligands and catalysts. High purity grades are available to meet stringent research and industrial requirements, ensuring reproducibility in complex synthetic pathways.
3-(3-Chlorophenyl)pyrrolidine hydrochloride structure
1095545-16-6 structure
Product Name:3-(3-Chlorophenyl)pyrrolidine hydrochloride
CAS No:1095545-16-6
MF:C10H13Cl2N
MW:218.122920751572
MDL:MFCD03094759
CID:1006683
PubChem ID:45073975
Update Time:2025-06-09

3-(3-Chlorophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Chlorophenyl)pyrrolidine hydrochloride
    • 3-(3-chloro-phenyl)-pyrrolidine hcl
    • SCHEMBL4573020
    • AS-38293
    • 3-(3-Chlorophenyl)pyrrolidine hydrochloride, AldrichCPR
    • AKOS016010938
    • MFCD03094759
    • VTB54516
    • SB48707
    • 3-(3-CHLOROPHENYL)PYRROLIDINE HCL
    • 3-(3-Chlorophenyl)pyrrolidine--hydrogen chloride (1/1)
    • 3-(3-Chlorophenyl)pyrrolidinehydrochloride
    • 3-(3-chlorophenyl)pyrrolidine;hydrochloride
    • Z2213893356
    • SB48710
    • EN300-222418
    • DTXSID40662868
    • 1095545-16-6
    • 3-(3-CHLORO-PHENYL) PYRROLIDINE HCL
    • DB-356409
    • SY204005
    • MDL: MFCD03094759
    • Inchi: 1S/C10H12ClN.ClH/c11-10-3-1-2-8(6-10)9-4-5-12-7-9;/h1-3,6,9,12H,4-5,7H2;1H
    • InChI Key: YUSUCGUNQJAOLL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1CNCC1.Cl

Computed Properties

  • Exact Mass: 217.0425048g/mol
  • Monoisotopic Mass: 217.0425048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

3-(3-Chlorophenyl)pyrrolidine hydrochloride Security Information

3-(3-Chlorophenyl)pyrrolidine hydrochloride Pricemore >>

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Additional information on 3-(3-Chlorophenyl)pyrrolidine hydrochloride

Introduction to 3-(3-Chlorophenyl)pyrrolidine Hydrochloride (CAS No. 1095545-16-6)

3-(3-Chlorophenyl)pyrrolidine hydrochloride, identified by the chemical compound code CAS No. 1095545-16-6, is a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to the pyrrolidine class, characterized by a six-membered heterocyclic structure containing one nitrogen atom. The presence of a chlorophenyl group at the 3-position and the hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The< strong>3-(3-Chlorophenyl)pyrrolidine hydrochloride structure is of particular interest due to its potential biological activity. The chlorophenyl moiety is known to influence the pharmacokinetic properties of molecules, often enhancing binding affinity to biological targets. This feature has made it a focal point in medicinal chemistry research, particularly in the design of novel therapeutic agents.

In recent years, there has been a surge in research focusing on developing new treatments for neurological and psychiatric disorders. The< strong>pyrrolidine scaffold has emerged as a privileged structure in this domain, exhibiting diverse pharmacological effects. Studies have demonstrated that compounds incorporating this moiety can modulate neurotransmitter systems, offering potential benefits in conditions such as depression, anxiety, and cognitive dysfunction.

The< strong>CAS No. 1095545-16-6 identifier ensures precise chemical characterization and traceability, which are crucial for regulatory compliance and quality control in pharmaceutical manufacturing. The hydrochloride form of this compound enhances its stability and bioavailability, making it an attractive candidate for further development into clinical candidates.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify how< strong>3-(3-Chlorophenyl)pyrrolidine hydrochloride interacts with biological targets at the molecular level. These studies have revealed promising binding affinities with enzymes and receptors implicated in various diseases, suggesting its utility as a lead compound for further optimization.

The synthesis of< strong>3-(3-Chlorophenyl)pyrrolidine hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been utilized to streamline the process. These advancements not only improve efficiency but also reduce the environmental impact of pharmaceutical production.

In addition to its pharmacological potential, the< strong>pyrrolidine scaffold has been explored for its role in material science applications. Its structural versatility allows for modifications that can enhance material properties, such as conductivity and biodegradability. This dual functionality positions< strong>CAS No. 1095545-16-6-based compounds as promising candidates for interdisciplinary research.

Evaluation of< strong>3-(3-Chlorophenyl)pyrrolidine hydrochloride in preclinical models has provided insights into its pharmacological profile. Initial studies indicate that it exhibits moderate affinity for certain neurotransmitter receptors without significant off-target effects. This selectivity is critical for developing drugs with improved safety profiles and reduced side effects.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel compounds like< strong>CAS No. 1095545-16-6. These algorithms can predict biological activity based on structural features, enabling researchers to prioritize promising candidates for experimental validation. Such innovations are reshaping traditional drug development timelines, making processes more efficient and cost-effective.

The< strong>CAS registry number serves as a universal identifier for chemical substances, facilitating global collaboration among researchers. By adhering to standardized nomenclature and classification systems, scientists can ensure seamless communication and reproducibility across different studies. This standardization is essential for advancing knowledge in complex fields like pharmaceutical chemistry.

In conclusion, 3-(3-Chlorophenyl)pyrrolidine hydrochloride (CAS No. 1095545-16-6) represents a compelling compound with significant potential in both therapeutic and material applications. Its unique structural features and favorable pharmacological properties make it a valuable asset in ongoing research efforts aimed at addressing unmet medical needs.

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